Cas no 2361841-63-4 (1-[4-(2,2-Dimethyl-1,4-oxazepane-4-carbonyl)piperidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[4-(2,2-Dimethyl-1,4-oxazepane-4-carbonyl)piperidin-1-yl]prop-2-en-1-one
• CAS No: 2361841-63-4
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• CID: 6535771
• PubChem ID: 145904055
• Update Time: 2025-05-24

1-[4-(2,2-Dimethyl-1,4-oxazepane-4-carbonyl)piperidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z3672056276
• 1-[4-(2,2-Dimethyl-1,4-oxazepane-4-carbonyl)piperidin-1-yl]prop-2-en-1-one
• EN300-26578517
• 2361841-63-4

• Inchi： 1S/C16H26N2O3/c1-4-14(19)17-9-6-13(7-10-17)15(20)18-8-5-11-21-16(2,3)12-18/h4,13H,1,5-12H2,2-3H3
• InChI Key： CPYKQXAVSWPIAZ-UHFFFAOYSA-N
• SMILES： O1CCCN(C(C2CCN(C(C=C)=O)CC2)=O)CC1(C)C

Computed Properties

• Exact Mass: 294.19434270g/mol
• Monoisotopic Mass: 294.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Additional information on 1-[4-(2,2-Dimethyl-1,4-oxazepane-4-carbonyl)piperidin-1-yl]prop-2-en-1-one

Recent Advances in the Study of 1-[4-(2,2-Dimethyl-1,4-oxazepane-4-carbonyl)piperidin-1-yl]prop-2-en-1-one (CAS: 2361841-63-4)

The compound 1-[4-(2,2-Dimethyl-1,4-oxazepane-4-carbonyl)piperidin-1-yl]prop-2-en-1-one (CAS: 2361841-63-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique oxazepane and piperidine scaffold, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a covalent inhibitor. The presence of the prop-2-en-1-one (acrylamide) moiety suggests its potential to form covalent bonds with nucleophilic residues in target proteins, a feature that has been exploited in the development of targeted therapies for various diseases, including cancer and inflammatory disorders. Studies have demonstrated its ability to selectively inhibit key enzymes involved in disease pathways, making it a promising candidate for further development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structure-activity relationship (SAR) of 1-[4-(2,2-Dimethyl-1,4-oxazepane-4-carbonyl)piperidin-1-yl]prop-2-en-1-one, identifying critical modifications that enhance its potency and selectivity. The study highlighted the importance of the oxazepane ring in maintaining the compound's stability and bioavailability, while the acrylamide group was found to be essential for its covalent binding activity. These findings provide valuable insights for the design of next-generation inhibitors based on this scaffold.

Another significant development involves the application of this compound in proteomics studies. Researchers have utilized it as a chemical probe to identify and characterize novel protein targets in complex biological systems. By leveraging its covalent binding properties, scientists have been able to map protein-ligand interactions with high precision, uncovering new therapeutic targets and pathways. This approach has been particularly useful in the study of undruggable targets, where traditional small-molecule inhibitors have proven ineffective.

Despite these promising advances, challenges remain in the development of 1-[4-(2,2-Dimethyl-1,4-oxazepane-4-carbonyl)piperidin-1-yl]prop-2-en-1-one as a therapeutic agent. Issues such as off-target effects, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique chemical properties and demonstrated biological activity make it a compelling subject for ongoing research. Future studies are expected to focus on optimizing its pharmacokinetic profile and evaluating its efficacy in animal models of disease.

In conclusion, 1-[4-(2,2-Dimethyl-1,4-oxazepane-4-carbonyl)piperidin-1-yl]prop-2-en-1-one (CAS: 2361841-63-4) represents a promising scaffold in medicinal chemistry, with potential applications in targeted therapy and chemical biology. Continued research into its mechanism of action and therapeutic potential is likely to yield significant advancements in the field, paving the way for the development of novel treatments for challenging diseases.